N-[(4-methylphenyl)methyl]-2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[3-(2-methylpropyl)-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]acetamide
• InChI: InChI=1S/C20H23N3O3S/c1-13(2)11-23-19(25)18-16(8-9-27-18)22(20(23)26)12-17(24)21-10-15-6-4-14(3)5-7-15/h4-9,13,18H,10-12H2,1-3H3/p+1
• InChI Key: QPDOCVCKUVBMJN-UHFFFAOYSA-O
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C[N+]2=C3C=CSC3C(=O)N(C2=O)CC(C)C
• Molecular Formula: C20H24N3O3S+
• Molecular Weight: 386.5 g/mol

Description

N-[(4-methylphenyl)methyl]-2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide is a useful research compound. Its molecular formula is C20H23N3O3S and its molecular weight is 385.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Thieno[3,2-d]pyrimidine derivatives have shown significant potential in anticancer research. For instance, the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been explored to find new anticancer agents. These compounds have been tested on 60 cancer cell lines, with one compound showing appreciable cancer cell growth inhibition against eight cancer cell lines, highlighting the therapeutic potential of thieno[3,2-d]pyrimidine derivatives in cancer treatment (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Antitumor Agents

Another study synthesized classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors, showcasing their potential as antitumor agents. The study revealed that these compounds could act as excellent dual inhibitors, with nanomolar GI50 values against tumor cells in culture, indicating their potent antitumor properties (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).

Radioimaging Applications

Thieno[3,2-d]pyrimidine derivatives have also been explored for their use in radioimaging. For example, the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, utilizes the selective ligands of the translocator protein derived from the thieno[3,2-d]pyrimidine series, indicating its significance in developing diagnostic tools (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Antioxidant Activity

Research on 1,3,4-oxadiazole tagged thieno[2,3-d]pyrimidine derivatives shows promising antioxidant activity. These compounds were synthesized and screened for their in vitro antioxidant activity, demonstrating significant radical scavenging due to the presence of electron-donating and withdrawing groups on the thienopyrimidine ring (Kotaiah, Harikrishna, Nagaraju, & Venkata Rao, 2012).